![molecular formula C23H29NO4 B6138909 [1-(2,4-dimethoxybenzoyl)-3-(2-methylbenzyl)-3-piperidinyl]methanol](/img/structure/B6138909.png)
[1-(2,4-dimethoxybenzoyl)-3-(2-methylbenzyl)-3-piperidinyl]methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[1-(2,4-dimethoxybenzoyl)-3-(2-methylbenzyl)-3-piperidinyl]methanol, also known as DMMDA-2, is a synthetic compound that belongs to the class of phenethylamines. It has been studied for its potential therapeutic applications in various fields, including neuroscience, pharmacology, and medicinal chemistry.
Scientific Research Applications
[1-(2,4-dimethoxybenzoyl)-3-(2-methylbenzyl)-3-piperidinyl]methanol has been studied for its potential therapeutic applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been investigated for its effects on serotonin receptors and its potential as a treatment for depression and anxiety. In pharmacology, this compound has been studied for its potential as a drug candidate for the treatment of various diseases, including cancer and Alzheimer's disease. In medicinal chemistry, this compound has been investigated for its structural properties and its potential as a lead compound for the development of new drugs.
Mechanism of Action
[1-(2,4-dimethoxybenzoyl)-3-(2-methylbenzyl)-3-piperidinyl]methanol acts as a partial agonist at the 5-HT2A receptor, which is a subtype of the serotonin receptor. It also has affinity for other serotonin receptors, including the 5-HT2B and 5-HT2C receptors. This compound has been shown to increase the release of serotonin and dopamine in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been demonstrated to increase the activity of the prefrontal cortex and the anterior cingulate cortex, which are regions of the brain involved in cognitive processes such as attention, working memory, and decision-making. This compound has also been shown to increase the activity of the amygdala, which is a region of the brain involved in emotional processing. Additionally, this compound has been shown to increase heart rate and blood pressure.
Advantages and Limitations for Lab Experiments
[1-(2,4-dimethoxybenzoyl)-3-(2-methylbenzyl)-3-piperidinyl]methanol has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity level. It also has a high affinity for the 5-HT2A receptor, which makes it a useful tool for studying the effects of partial agonists on this receptor. However, this compound has some limitations for lab experiments. It has a short half-life and is rapidly metabolized in vivo, which makes it difficult to study its long-term effects. Additionally, this compound has not been extensively studied in humans, and its safety profile is not well understood.
Future Directions
There are several future directions for research on [1-(2,4-dimethoxybenzoyl)-3-(2-methylbenzyl)-3-piperidinyl]methanol. One direction is to investigate its potential as a treatment for depression and anxiety. Another direction is to study its effects on other serotonin receptors, such as the 5-HT2B and 5-HT2C receptors. Additionally, this compound could be studied as a lead compound for the development of new drugs with improved pharmacological properties. Finally, future research could focus on understanding the long-term effects and safety profile of this compound in humans.
Conclusion:
This compound is a synthetic compound that has been studied for its potential therapeutic applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. It acts as a partial agonist at the 5-HT2A receptor and has several biochemical and physiological effects. This compound has advantages and limitations for lab experiments, and there are several future directions for research on this compound. Overall, this compound has the potential to be a useful tool for studying the effects of partial agonists on serotonin receptors and for the development of new drugs with improved pharmacological properties.
Synthesis Methods
[1-(2,4-dimethoxybenzoyl)-3-(2-methylbenzyl)-3-piperidinyl]methanol can be synthesized using a multi-step process that involves the condensation of 2,4-dimethoxybenzaldehyde with 2-methylbenzylamine, followed by reduction with sodium borohydride. The resulting product is then acetylated with acetic anhydride to yield this compound.
properties
IUPAC Name |
(2,4-dimethoxyphenyl)-[3-(hydroxymethyl)-3-[(2-methylphenyl)methyl]piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29NO4/c1-17-7-4-5-8-18(17)14-23(16-25)11-6-12-24(15-23)22(26)20-10-9-19(27-2)13-21(20)28-3/h4-5,7-10,13,25H,6,11-12,14-16H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOGVVRGZEXYWID-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CC2(CCCN(C2)C(=O)C3=C(C=C(C=C3)OC)OC)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.